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The neutron capture cross-section of Ytterbium-176 (176YDb) is a critical parameter in various
fields, most notably in nuclear medicine for the production of the therapeutic radioisotope
Lutetium-177 (*/7Lu).[1][2][3][4] Accurate knowledge of this cross-section is essential for
optimizing the production of 177Lu, which is increasingly used in targeted radionuclide therapy
for cancers. This guide provides an objective comparison of key experimental measurements of
the 176Yb(n,y) cross-section, presenting supporting data and detailed methodologies.

Comparative Analysis of Experimental Data

Recent high-resolution measurements have significantly improved our understanding of the
176Yp(n,y) cross-section, particularly in the resolved resonance region. The following table
summarizes and compares quantitative data from a recent key experiment at the n_TOF facility
at CERN with earlier work and evaluated data from the JENDL-4.0 library.
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Parameter

n_TOF (CERN)
Measurement
(2024)

Karlsruhe (Pre-
2000)

JENDL-4.0
Evaluated Data
Library

Neutron Energy

Range

Thermal to 21 keV

(resolved resonances)

[213][41[5]

3 to 225 keV[6]

Thermal, Resonance,
and Fast Neutron

Range

Resolved Resonances

164 resonances
resolved up to 21 keV
(96 new)[2][3][4]

Some resonances
resolved (data
contributed to

evaluations)

Based on
compilations of older

experimental data

Thermal Cross-
Section (0.0253 eV)

Consistent with

evaluated data

Not explicitly stated in

the provided abstract

2.823 b[7]

Resonance Integral

N/A (resolved

resonances provided)

N/A

6.976 b[7]

Key Discrepancies
Noted

Discrepancies in 'y
parameters compared
to existing libraries.[2]

[4]

A 30% difference was
noted in the cross-
section of 176Yb
compared to previous
measurements of that

era.[6]

Represents an
evaluation of data
prior to the high-
resolution n_TOF

results.

Experimental Protocols

The methodologies employed in measuring the 176Yb(n,y) cross-section have evolved, leading

to higher precision and resolution in recent experiments.

n_TOF (CERN) Experimental Protocol

The recent measurements at the n_TOF (neutron time-of-flight) facility at CERN have provided

highly detailed data.

e Neutron Source: Neutrons are generated by spallation, where a high-energy proton beam

from the Proton Synchrotron strikes a lead target. This process produces a wide spectrum of

neutron energies.
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Time-of-Flight Technique: The neutron energy is determined by measuring the time it takes
for the neutrons to travel from the spallation target to the experimental area. This allows for
high-energy resolution.[2][3][4][8]

Sample: An enriched 176Yh203 sample was used.[2][3][4]

Detector System: An array of four CeDs liquid scintillation detectors was used to detect the
prompt gamma rays emitted from the (n,y) reaction.[2][3][4][9]

Data Analysis: The capture yield was determined and analyzed using the R-matrix formalism
to extract resonance parameters (resonance energy, neutron width 'n, and radiative width

ry).[10]

Karlsruhe Experimental Protocol

Older, yet significant, measurements were performed at the Karlsruhe research center.

Neutron Source: Neutrons were produced via the “Li(p,n)’Be reaction using a pulsed proton
beam from a Van de Graaff accelerator.[6]

Detector System: A 41t Barium Fluoride (BaFz) detector was used to register capture events.
[6] This type of detector has a high efficiency for detecting the entire gamma-ray cascade
following neutron capture.

Standard: The cross-sections were determined relative to the gold (*°’Au) standard, a
common practice in neutron capture measurements.[6]

Visualizing the Methodologies

The following diagrams illustrate the general workflow for a time-of-flight neutron capture
experiment and the logical process of comparing different experimental results.
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Caption: A generalized workflow for a time-of-flight (n,y) cross-section measurement
experiment.
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Caption: Logical flow for the comparison of different 176Yb(n,y) cross-section measurements.

Conclusion

The measurement of the 176Yb(n,y) cross-section has seen significant advancements, with
recent experiments like that at n_TOF (CERN) providing unprecedented resolution and
identifying numerous new resonances.[2][3][4][9] These new, high-quality data have revealed
discrepancies with older evaluations, particularly concerning the radiative widths (I'y) of the
neutron resonances.[2][4] For researchers and professionals in drug development relying on
the production of 177Lu, utilizing the latest, high-resolution cross-section data is crucial for
accurate yield calculations and optimization of irradiation facility parameters. The older integral
measurements and evaluated libraries remain valuable but should be considered in the context
of the new, more detailed experimental findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

